Cas no 2411201-96-0 (2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one)

2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one is a specialized chemical compound featuring a chloro-substituted propanone core linked to a diazepane-sulfonylisoquinoline moiety. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the development of biologically active molecules targeting enzyme inhibition or receptor modulation. The presence of the isoquinoline sulfonyl group enhances binding affinity, while the diazepane ring contributes to conformational flexibility. This compound is particularly useful in synthesizing pharmacophores for neurological or oncological research. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Suitable for controlled laboratory use under standard safety protocols.

2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one structure

2411201-96-0 structure

Product Name:2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one

CAS No:2411201-96-0

MF:C₁₇H₂₀ClN₃O₃S

MW:381.87700176239

CID:5832631

PubChem ID:146085875

Update Time:2025-10-21

2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- EN300-7559416
- 2411201-96-0
- 2-chloro-1-[4-(isoquinoline-5-sulfonyl)-1,4-diazepan-1-yl]propan-1-one
- 2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one
- Inchi： 1S/C17H20ClN3O3S/c1-13(18)17(22)20-8-3-9-21(11-10-20)25(23,24)16-5-2-4-14-12-19-7-6-15(14)16/h2,4-7,12-13H,3,8-11H2,1H3
- InChI Key： XTRMZVSABGSNIQ-UHFFFAOYSA-N
- SMILES： ClC(C)C(N1CCCN(CC1)S(C1=CC=CC2C=NC=CC1=2)(=O)=O)=O

Computed Properties

Exact Mass: 381.0913904g/mol
Monoisotopic Mass: 381.0913904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 580
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 79Å²

2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7559416-0.05g	2-chloro-1-[4-(isoquinoline-5-sulfonyl)-1,4-diazepan-1-yl]propan-1-one	2411201-96-0	95.0%	0.05g	$212.0	2025-03-22

2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one

Research Briefing on 2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one (CAS: 2411201-96-0)

In recent years, the compound 2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one (CAS: 2411201-96-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a modulator of key biological pathways. The following briefing synthesizes the latest research findings on this compound, highlighting its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, making it more accessible for further pharmacological evaluation. The compound's structure, featuring a diazepane core and an isoquinoline sulfonyl group, suggests its potential as a scaffold for designing novel kinase inhibitors or GPCR modulators.

Mechanistic studies have revealed that 2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one exhibits selective binding affinity towards specific protein targets, including certain isoforms of protein kinase C (PKC) and Rho-associated kinases (ROCK). These findings are supported by in vitro assays and molecular docking simulations, which demonstrate the compound's ability to occupy the ATP-binding pocket of these enzymes, thereby inhibiting their activity. Such properties position it as a promising candidate for treating diseases characterized by aberrant kinase signaling, such as cancer and inflammatory disorders.

In preclinical models, the compound has shown encouraging results. For instance, in a recent study, it demonstrated potent anti-proliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, its pharmacokinetic profile, including stability in plasma and moderate oral bioavailability, suggests potential for further development. However, challenges such as off-target effects and metabolic stability remain to be addressed in future studies.

In conclusion, 2-Chloro-1-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)propan-1-one represents a compelling area of research in medicinal chemistry. Its unique structure and promising biological activity warrant further investigation to fully elucidate its therapeutic potential. Future directions may include structural optimization to enhance selectivity and efficacy, as well as comprehensive in vivo studies to validate its safety and efficacy in disease models. This compound exemplifies the ongoing innovation in chemical biology, offering new avenues for drug discovery and development.